Cas no 21550-03-8 (1-(2-fluorophenyl)butan-1-one)

1-(2-Fluorophenyl)butan-1-one is a fluorinated aromatic ketone with the molecular formula C₁₀H₁₁FO. This compound features a butanone backbone substituted with a 2-fluorophenyl group, imparting unique electronic and steric properties. Its fluorinated aromatic ring enhances stability and influences reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The ketone functionality allows for further derivatization, including reductions or nucleophilic additions. The fluorine substituent can also modulate lipophilicity and bioavailability in drug design. This compound is typically handled under standard laboratory conditions, with attention to compatibility due to its reactive carbonyl group. Suitable for research and industrial applications requiring fluorinated building blocks.
1-(2-fluorophenyl)butan-1-one structure
1-(2-fluorophenyl)butan-1-one structure
Product Name:1-(2-fluorophenyl)butan-1-one
CAS No:21550-03-8
MF:C10H11FO
MW:166.192146539688
MDL:MFCD14533472
CID:3160534
PubChem ID:21655924
Update Time:2025-05-28

1-(2-fluorophenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluorophenyl)butan-1-one
    • EN300-1254839
    • AKOS011792141
    • MFCD14533472
    • Fluorobutyrophenon
    • 1-(2-Fluoro-phenyl)-butan-1-one
    • N13948
    • SCHEMBL3121320
    • CS-0296869
    • 21550-03-8
    • NS-01336
    • MDL: MFCD14533472
    • Inchi: 1S/C10H11FO/c1-2-5-10(12)8-6-3-4-7-9(8)11/h3-4,6-7H,2,5H2,1H3
    • InChI Key: YJGZHRKSGKVZIA-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(CCC)=O

Computed Properties

  • Exact Mass: 166.079393132g/mol
  • Monoisotopic Mass: 166.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

1-(2-fluorophenyl)butan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F589705-10mg
1-(2-fluorophenyl)butan-1-one
21550-03-8
10mg
$ 50.00 2022-06-05
TRC
F589705-50mg
1-(2-fluorophenyl)butan-1-one
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50mg
$ 160.00 2022-06-05
TRC
F589705-100mg
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100mg
$ 230.00 2022-06-05
Enamine
EN300-1254839-50mg
1-(2-fluorophenyl)butan-1-one
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50mg
$61.0 2023-10-02
Enamine
EN300-1254839-100mg
1-(2-fluorophenyl)butan-1-one
21550-03-8
100mg
$89.0 2023-10-02
Enamine
EN300-1254839-250mg
1-(2-fluorophenyl)butan-1-one
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250mg
$128.0 2023-10-02
Enamine
EN300-1254839-500mg
1-(2-fluorophenyl)butan-1-one
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500mg
$241.0 2023-10-02
Enamine
EN300-1254839-1000mg
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1000mg
$342.0 2023-10-02
Enamine
EN300-1254839-2500mg
1-(2-fluorophenyl)butan-1-one
21550-03-8
2500mg
$669.0 2023-10-02
Enamine
EN300-1254839-5000mg
1-(2-fluorophenyl)butan-1-one
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$991.0 2023-10-02
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